![molecular formula C7H4BrClF2O B1402270 1-Bromo-3-[chloro(difluoro)methoxy]benzene CAS No. 1417566-83-6](/img/structure/B1402270.png)
1-Bromo-3-[chloro(difluoro)methoxy]benzene
Overview
Description
“1-Bromo-3-[chloro(difluoro)methoxy]benzene” is a complex organic compound. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry . The compound contains a bromine atom (Br), a chloro (Cl) group, and a difluoro (F2) group attached to a methoxy group (OCH3), all connected to a benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a benzene ring with the bromine, chloro, difluoro, and methoxy groups attached at specific positions . The exact 3D structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy .Mechanism of Action
The mechanism of action of “1-Bromo-3-[chloro(difluoro)methoxy]benzene” would depend on the specific reaction it is involved in. In a nucleophilic substitution reaction, for example, the reaction would involve initial addition of the nucleophile to the aromatic ring, followed by loss of a halide anion .
Safety and Hazards
As with any chemical compound, “1-Bromo-3-[chloro(difluoro)methoxy]benzene” should be handled with care. It’s important to use appropriate personal protective equipment and follow safety protocols when handling this compound. Specific safety and hazard information for this compound were not found in the available resources .
Future Directions
The future directions for research on “1-Bromo-3-[chloro(difluoro)methoxy]benzene” could include exploring its potential applications in various fields, such as organic synthesis or materials science. Further studies could also investigate its physical and chemical properties, as well as its reactivity with various nucleophiles .
Properties
IUPAC Name |
1-bromo-3-[chloro(difluoro)methoxy]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClF2O/c8-5-2-1-3-6(4-5)12-7(9,10)11/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLYKONGAYWREHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)OC(F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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